SULFO-TAG NHS Ester

Specification

• CAS No.: 482618-42-8
• Molecular Formula: C43H39N7Na2O16RuS4
• Molecular Weight: 1185.1 g/mol
• IUPAC Name: disodium;(2,5-dioxopyrrolidin-1-yl) 4-[2-(4-methylpyridin-2-yl)pyridin-4-yl]butanoate;ruthenium(2+);[2-[4-(sulfonatomethyl)pyridin-2-yl]pyridin-4-yl]methanesulfonate
• Standard InChI: InChI=1S/C19H19N3O4.2C12H12N2O6S2.2Na.Ru/c1-13-7-9-20-15(11-13)16-12-14(8-10-21-16)3-2-4-19(25)26-22-17(23)5-6-18(22)24;2*15-21(16,17)7-9-1-3-13-11(5-9)12-6-10(2-4-14-12)8-22(18,19)20;;;/h7-12H,2-6H2,1H3;2*1-6H,7-8H2,(H,15,16,17)(H,18,19,20);;;/q;;;2*+1;+2/p-4
• Standard InChI Key: GPSOIZKEYLTPJQ-UHFFFAOYSA-J
• Canonical SMILES: CC1=CC(=NC=C1)C2=NC=CC(=C2)CCCC(=O)ON3C(=O)CCC3=O.C1=CN=C(C=C1CS(=O)(=O)[O-])C2=NC=CC(=C2)CS(=O)(=O)[O-].C1=CN=C(C=C1CS(=O)(=O)[O-])C2=NC=CC(=C2)CS(=O)(=O)[O-].[Na+].[Na+].[Ru+2]

Introduction

Chemical Structure and Physicochemical Properties

Physical and Chemical Characteristics

The compound typically presents as a light yellow to grey solid, stable under inert atmospheres but susceptible to hydrolysis in humid conditions. Its molecular weight is approximately 1,185.12 g/mol, with a storage requirement of -20°C under nitrogen to prevent degradation. The sulfonate group reduces aggregation tendencies compared to non-sulfonated NHS esters, enabling consistent performance in low-concentration applications.

Synthesis and Quality Control

Production Methodology

Industrial synthesis involves a two-step process:

• Activation of Carboxylic Acid: A precursor carboxylic acid is activated using carbodiimide crosslinkers, forming a reactive intermediate.

• NHS Ester Formation: The intermediate reacts with N-hydroxysuccinimide, yielding the final NHS ester with a sulfonate modification.

MSD’s proprietary formulation ensures batch-to-batch consistency, with rigorous testing for reactivity and purity. The reagent is supplied in lyophilized form, requiring reconstitution in anhydrous dimethyl sulfoxide (DMSO) or directly in reaction buffers.

Quality Assurance Parameters

Parameter	Specification	Method
Purity	≥95%	HPLC-UV
Solubility	≥10 mM in DMSO	Visual inspection
Residual moisture	≤0.5%	Karl Fischer titration
Amine reactivity	≥90% conjugation efficiency	Spectrophotometric assay

Data derived from MSD technical documentation and supplier specifications.

Mechanism of Bioconjugation

Reaction Kinetics

The NHS ester group reacts selectively with primary amines (e.g., lysine residues or N-terminal α-amines) under mild conditions (pH 7–9). The reaction proceeds via nucleophilic acyl substitution:

$$\text{Protein-NH}_2 + \text{SULFO-TAG-NHS} \rightarrow \text{Protein-NH-CO-TAG} + \text{NHS}$$

This forms a stable amide bond, with the sulfonate group ensuring solubility and minimizing hydrophobic interactions. Reaction efficiency depends on amine accessibility, with optimal results achieved at 4–25°C for 1–2 hours.

Conjugation Workflow

A standardized protocol involves:

• Reagent Reconstitution: Dissolving the lyophilized ester in DMSO to 3 nmol/μL.

• Molar Ratio Optimization: A 10:1 to 20:1 (reagent:protein) ratio balances labeling density and protein integrity.

• Purification: Removal of unreacted tag via size-exclusion chromatography (e.g., Bio-Rad P-30 columns).

Applications in Biomedical Research

Immunoassay Development

SULFO-TAG conjugates are central to MSD’s electrochemiluminescence detection platform. Key applications include:

• Multiplex cytokine profiling: Simultaneous detection of 10+ analytes in serum.

• Alpha-synuclein quantification: Conjugation of detection antibodies for Parkinson’s disease biomarkers.

• Viral antigen detection: Enhanced sensitivity for low-abundance targets like HIV p24.

Protein Interaction Studies

The tag’s low steric hindrance allows precise monitoring of:

• Receptor-ligand binding kinetics: Real-time analysis via surface plasmon resonance (SPR).

• Enzyme-substrate complexes: Fluorescence quenching assays to study protease activity.

Diagnostic Reagent Preparation

SULFO-TAG-labeled antibodies are used in:

• Autoantibody detection: High-throughput screening for autoimmune disorders.

• Therapeutic drug monitoring: Quantifying monoclonal antibody concentrations in patient sera.

Comparative Analysis with Related Reagents

Parameter	SULFO-TAG NHS Ester	Conventional NHS Ester	Sulfo-NHS-LC-Biotin
Solubility in H₂O	50 mM	5 mM	30 mM
Non-specific binding	Low	Moderate	High
Conjugation speed	30–60 min	2–4 hours	1–2 hours
Cost per nmol	$2.80	$1.20	$4.50

Data synthesized from MSD and Evitachem product literature.